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Compound of Interest

Compound Name: Isooctyl acrylate

Cat. No.: B7801725 Get Quote

An In-depth Technical Guide to the Health and Safety Guidelines for Handling Isooctyl
Acrylate in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isooctyl acrylate (IOA) is a versatile monomer utilized in the synthesis of polymers for a range

of applications, including pressure-sensitive adhesives and coatings. As with many reactive

monomers, a thorough understanding of its potential hazards and the implementation of

rigorous safety protocols are paramount for its safe handling in a research and development

setting. This guide provides comprehensive health and safety information for laboratory

personnel working with isooctyl acrylate, with a focus on quantitative data, detailed

experimental protocols for hazard assessment, and clear visual aids for operational workflows

and biological mechanisms.

Hazard Identification and Classification
Isooctyl acrylate is classified as a combustible liquid that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2] It is also very toxic to aquatic life with long-

lasting effects.[1][2]
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The following tables summarize the key quantitative data for isooctyl acrylate, which are

essential for risk assessment and the implementation of appropriate safety measures.

Physical and Chemical Properties
Property Value Reference

CAS Number 29590-42-9 [3]

Molecular Formula C11H20O2 [3]

Molecular Weight 184.28 g/mol [3]

Appearance Colorless liquid [3]

Odor Characteristic/Acrid [3]

Boiling Point 125 °C at 27 hPa [3]

Flash Point
90.6 - 91.1 °C (Pensky-

Martens closed cup)
[3]

Vapor Pressure 1.1 hPa at 20 °C [3]

Relative Density 0.88 g/cm³ at 25 °C [3]

Water Solubility 0.01244 g/L at 23.1 °C [3]

Partition Coefficient (log Pow) 4.5 - 4.7 at 25 °C [3]

Autoignition Temperature 255 °C [3]
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Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral > 5000 mg/kg [4][5]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal > 2000 mg/kg [1][5]

Skin

Corrosion/Irritatio

n

Rabbit Dermal Slightly irritating [4]

Serious Eye

Damage/Irritation
Rabbit Ocular Slightly irritating [4]

Skin

Sensitization
Mouse Dermal Sensitizing [6]

Repeated Dose

Toxicity (NOAEL)
Rat Oral 40 - 150 mg/kg [3][5]

Occupational Exposure Limits
Organization Limit Value

AIHA WEEL TWA (8-hour) 5 ppm (37.5 mg/m³)

Safe Handling and Storage
A logical workflow for the safe handling of isooctyl acrylate from receipt to disposal is crucial

to minimize exposure and ensure laboratory safety.
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Safe Handling Workflow for Isooctyl Acrylate

Receiving and Storage

Handling and Use

Waste Management

Receive Shipment

Inspect Container for Damage

Store in Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Prepare for Use

Work in a Fume Hood

Dispense and Use

Collect Waste in Labeled Container

Generate Waste

Dispose via Licensed Contractor
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Emergency Response Protocol for Isooctyl Acrylate

Spill Response Personal Exposure Fire Response

Evacuate Area

Ensure Adequate Ventilation

Absorb with Inert Material

Collect in Closed Container

Inhalation

Move to Fresh Air

Skin Contact

Wash with Soap and Water

Eye Contact

Rinse with Water for 15 min

Ingestion

Rinse Mouth, Do Not Induce Vomiting

Seek Medical Attention

Use Dry Chemical, CO2, or Foam

Cool Containers with Water Spray Wear SCBA
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Adverse Outcome Pathway for Skin Sensitization by Acrylates

Molecular Initiating Event

Cellular Response

Organ Response

Organism Response

Covalent Binding to Skin Proteins (Haptenation)

Keratinocyte Activation

Dendritic Cell Activation and Migration

T-Cell Proliferation and Differentiation in Lymph Node

Allergic Contact Dermatitis (upon re-exposure)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. Isooctyl acrylate | C11H20O2 | CID 165746 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7801725?utm_src=pdf-body-img
https://www.benchchem.com/product/b7801725?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/1042.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isooctyl-acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. scipoly.com [scipoly.com]

4. Acute toxicity, genotoxicity, and dermal carcinogenicity assessment of isooctyl acrylate -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. chemicalbook.com [chemicalbook.com]

6. daikinchemicals.com [daikinchemicals.com]

To cite this document: BenchChem. [health and safety guidelines for handling isooctyl
acrylate in research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801725#health-and-safety-guidelines-for-handling-
isooctyl-acrylate-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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